Cas no 90586-92-8 ( )

  structure
  structure
Product Name: 
CAS No:90586-92-8
MF:C4H5ClN2
MW:116.548899412155
CID:994963
PubChem ID:316061
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-chloro-5-methyl-
    • 3-methyl-5-chloropyrazole
    • PB14164
    • 5-chloro-3-methyl-1H-pyrazole
    • SCHEMBL183222
    • 90586-92-8
    • 5-Chloro-3-methylpyrazole
    • W-205845
    • FT-0658339
    • AKOS004123544
    • 3-Chloro-5-methylpyrazole
    • BB 0237298
    • AC-907/25004293
    • MFCD00233972
    • MFCD00463581
    • NSC-243512
    • SCHEMBL12778661
    • 3-chloro-5-Chloro-3-methyl-1H-pyrazole5-methyl-1H-pyrazole;3-Chloro-5-methylpyrazole
    • NSC243512
    • 15953-45-4
    • 2KAQ9PG8NV
    • AC-29466
    • HUKMIFHEPZRLMM-UHFFFAOYSA-N
    • DS-15894
    • PYRAZOLE, 3(OR 5)-CHLORO-5(OR 3)-METHYL-
    • DTXSID40871251
    • SY035853
    • AKOS006272765
    • AM20080428
    • A810038
    • CS-0050525
    • 3-chloro-5-methyl-1H-pyrazole
    • DB-017451
    • STK038616
    •  
    • Inchi: 1S/C4H5ClN2/c1-3-2-4(5)7-6-3/h2H,1H3,(H,6,7)
    • InChI Key: HUKMIFHEPZRLMM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)NN=1

Computed Properties

  • Exact Mass: 116.0141259g/mol
  • Monoisotopic Mass: 116.0141259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 28.7Ų
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